Cas no 2171518-96-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171518-96-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5603542
• PubChem ID: 165554817
• Update Time: 2025-10-31

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}-4-methylpentanoic acid
• EN300-1545005
• 2171518-96-8
• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-17(2)13-25(27(33)29-15-19(18(3)4)14-26(31)32)30-28(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24-25H,13-16H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VRMLEPHEVXBMLR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic Acid (CAS No. 2171518-96-8)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid, identified by its CAS number 2171518-96-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic biology. The presence of multiple functional groups, including an amino group and a carboxylic acid moiety, makes it a versatile building block for the synthesis of more intricate molecules.

The structure of this compound features a backbone of 4-methylpentanoic acid, which is a branched-chain fatty acid derivative. This core structure is further modified by the addition of an amide linkage at the 2-position, connected to a 9H-fluoren-9-ylmethoxycarbonyl group. The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, providing stability and facilitating controlled reactions in organic synthesis.

The amino group in the molecule is another critical feature, as it can participate in various chemical reactions, including hydrogen bonding and coordination with metal ions. This property makes the compound valuable for applications in medicinal chemistry, where interactions with biological targets are often mediated through amino groups. Additionally, the presence of two methyl groups on the pentanoic acid chain enhances the compound's hydrophobicity, which can influence its solubility and bioavailability in biological systems.

In recent years, there has been growing interest in the development of novel compounds with fluorene-based moieties due to their unique photophysical properties. Fluorene derivatives are known for their fluorescence characteristics, making them useful in various applications such as bioimaging and optoelectronic devices. The incorporation of a fluorenylmethoxycarbonyl group into the structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid not only provides structural stability but also opens up possibilities for applications in areas requiring fluorescence-based detection or labeling.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group necessitates careful handling to prevent unwanted side reactions. Additionally, the amide bond formation requires optimization to achieve the desired regioselectivity and stereoselectivity. These synthetic challenges highlight the importance of advanced techniques in organic chemistry for the preparation of complex molecules like this one.

Recent research has explored the use of such compounds in drug discovery efforts. The structural features of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid make it a potential candidate for further derivatization into bioactive molecules. For instance, modifications to the fluorene moiety could alter its binding affinity to specific biological targets, while changes to the amino or carboxylic acid groups could enhance metabolic stability or improve pharmacokinetic properties.

The compound's potential as a building block for more complex molecules has also been recognized in materials science. The fluorene-based structure can contribute to the development of novel polymers or nanoparticles with tailored properties. These materials could find applications in drug delivery systems, where controlled release mechanisms are essential for therapeutic efficacy. Furthermore, the hydrophobic nature of the molecule suggests its utility in designing lipophilic drugs that can efficiently cross biological membranes.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-4-methylpentanoic acid (CAS No. 2171518-96-8) represents a promising candidate for further research and development in pharmaceutical and materials science applications. Its complex structure and functional groups offer numerous possibilities for modification and derivatization, making it a valuable asset for synthetic chemists and researchers working on novel bioactive compounds or advanced materials.